2,6-Dichloro-4-methylnicotinic acid

• IUPAC Name: 2,6-dichloro-4-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C7H5Cl2NO2/c1-3-2-4(8)10-6(9)5(3)7(11)12/h2H,1H3,(H,11,12)
• InChI Key: QOSNTWMXACGOMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C(=O)O)Cl)Cl
• Molecular Formula: C7H5Cl2NO2
• DSSTOX Substance ID: DTXSID30350247
• Molecular Weight: 206.02 g/mol
• CAS RN: 62774-90-7

Description

2,6-Dichloro-4-methylnicotinic acid is an aromatic carboxylic acid and a member of pyridines.

Synthesis Analysis

The synthesis of 2,6-Dichloro-4-methylnicotinic acid typically starts with 2,6-dichloro-4-methylnicotinonitrile. The exact synthesis process may vary depending on the specific requirements and conditions.

Molecular Structure Analysis

The molecular formula of 2,6-Dichloro-4-methylnicotinic acid is C7H5Cl2NO2. Its molecular weight is 206.03 g/mol. The IUPAC name is 2,6-dichloro-4-methylpyridine-3-carboxylic acid.

Physical And Chemical Properties Analysis

2,6-Dichloro-4-methylnicotinic acid has a molecular weight of 206.03 g/mol. It is a solid at room temperature. The compound should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Chemical Education

This compound is also used in academic settings for chemical education. It provides a practical example of chlorination reactions and the synthesis of nicotinic acid derivatives, serving as a teaching tool in organic chemistry laboratories.

Each of these applications leverages the unique chemical properties of 2,6-Dichloro-4-methylnicotinic acid , demonstrating its versatility and importance in scientific research across multiple disciplines. .

Safety and Hazards

2,6-Dichloro-4-methylnicotinic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure), with the respiratory system being a potential target.

Synthesis routes and methods I

Procedure details

A solution of sodium nitrite (2.73 g, 39.6 mmol) in water (15 mL) was added slowly to a solution of commercially available (Maybridge) 2,6-dichloro-4-methyl-nicotinamide (4.5 g, 22 mmol) in concentrated sulfuric acid resulting in evolution of heat and brown gas. The mixture was stirred at room temperature for 15 min, and then heated to 60° C. for 7 h. The solution was cooled to 0° C. and then water (15 mL) was added. The resulting white precipitate was collected by filtration and washed with hexane. The aqueous filtrate was extracted with EtOAc (3×) and the combined organic extracts were dried over MgSO4 and concentrated in vacuo. The residue was combined with the white precipitate to afford 2,6-dichloro-4-methyl-nicotinic acid (4.39 g, 97%) as a white solid: LCMS RT: 1.20 min, MH+: 206.3.

Synthesis routes and methods II

Procedure details

A solution of 2,6-dichloro-4-methyl-nicotinamide (6.40 g) in 2:1 acetic anhydride/acetic acid (156 mL) was treated with sodium nitrite (21.5 g), stirred for 18 hours, poured into diethyl ether (600 mL) and filtered. The filtrate was concentrated with a toluene azeotrope, and the concentrate was treated with brine and extracted with ethyl acetate. The extract was dried (MgSO4), filtered, and concentrated; and this concentrate was suspended in hexane, sonicated and filtered.